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Compound of Interest

Compound Name: AZ-PFKFB3-67

Cat. No.: B15573944 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document outlines the essential procedures for the safe disposal of AZ-
PFKFB3-67, a potent and selective PFKFB3 kinase inhibitor.

While the Safety Data Sheet (SDS) for AZ-PFKFB3-67 from some suppliers indicates that it

does not meet the classification criteria for a hazardous substance under European

Commission Directives, it is crucial to note that the chemical, physical, and toxicological

properties have not been exhaustively investigated[1]. Therefore, treating this compound with a

high degree of caution is the most prudent approach.
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Data Point Description

Hazard Status

Does not meet hazardous classification criteria

under EC Directives 67/548/EEC, 1999/45/EC,

or 1272/2008. However, toxicological properties

are not fully known.[1]

Routes of Exposure
Potential for exposure through inhalation,

ingestion, and skin or eye contact.

Recommended PPE

Safety glasses, chemical-resistant gloves,

protective lab coat. A respirator may be

necessary based on a risk assessment. Work

should be conducted in a chemical fume hood.

[1]

Environmental Safety

Release into the environment should be strictly

avoided. The product must not be allowed to

enter drains.[1]

Step-by-Step Disposal Protocol for AZ-PFKFB3-67
Adherence to the following step-by-step protocol is essential for the safe disposal of AZ-
PFKFB3-67 and associated materials.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety glasses, chemical-resistant gloves (compliant

with standard BS EN 374:2003 or equivalent), and a lab coat.[1]

All handling of AZ-PFKFB3-67, including weighing and solution preparation, should be

performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[1]

2. Waste Segregation and Collection:

Solid Waste:

Collect any unused or waste AZ-PFKFB3-67 powder in its original container or a clearly

labeled, sealed, and chemically compatible waste container.
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Disposable items contaminated with AZ-PFKFB3-67, such as weighing paper, pipette tips,

and gloves, should be collected in a designated, sealed waste bag or container.

Liquid Waste:

Aqueous and solvent-based solutions containing AZ-PFKFB3-67 must be collected in a

dedicated, leak-proof, and clearly labeled waste container.

The label should explicitly state "AZ-PFKFB3-67 Liquid Waste" and include a list of all

solvents and their approximate concentrations.

Never mix AZ-PFKFB3-67 waste with other chemical waste streams unless approved by

your institution's Environmental Health and Safety (EHS) department.

3. Storage of Chemical Waste:

Store all waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are tightly sealed to prevent leaks or spills.

4. Final Disposal:

Do not dispose of AZ-PFKFB3-67, either in solid or liquid form, down the sanitary sewer or

in the general trash.[1]

All waste containing AZ-PFKFB3-67 must be disposed of as chemical waste through your

institution's EHS program or a licensed chemical waste disposal contractor.

Follow all local, state, and federal regulations for chemical waste disposal.

5. Spill Response:

In the event of a spill, immediately evacuate personnel from the affected area if necessary.

Wear appropriate PPE before attempting to clean the spill.

Contain and cover the spill with a suitable absorbent material.
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Carefully collect the absorbent material and place it in a sealed container for disposal as

chemical waste.

Decontaminate the spill area according to your laboratory's standard operating procedures.

Report the spill to your laboratory supervisor and EHS department.

Disposal Process Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of AZ-PFKFB3-67.
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Caption: Workflow for the safe disposal of AZ-PFKFB3-67 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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